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Compound of Interest

Compound Name: Cyclooctadecane

CAS No.: 296-18-4

Cat. No.: B14757594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclooctadecane (C18H36) is a large-ring cycloalkane with a molecular weight of 252.48

g/mol .[1] Its thermal properties are of significant interest in various fields, including its use as a

phase-change material (PCM) for thermal energy storage and as a component in

pharmaceutical formulations. Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA) are powerful analytical techniques used to characterize the thermal behavior of

materials. DSC measures the heat flow associated with thermal transitions as a function of

temperature, providing information on melting, crystallization, and other phase changes. TGA

measures the change in mass of a sample as a function of temperature, offering insights into

thermal stability and decomposition. This application note provides a detailed protocol for the

thermal analysis of cyclooctadecane using DSC and TGA.

Quantitative Data Summary
The thermal properties of cyclooctadecane have been determined through various studies.

The key quantitative data are summarized in the table below for easy reference and
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comparison.

Thermal Event Parameter Value Unit Reference

Melting
Onset

Temperature
~72.85 °C [1]

Melting

Peak

Temperature

(Tfus)

73 °C [1]

Melting
Enthalpy of

Fusion (ΔfusH)
9.87 kJ/mol [1]

Decomposition
Onset

Temperature
Not specified °C

Decomposition Mass Loss Not specified %

Note: The melting point is reported as 346 K (72.85 °C) in the NIST WebBook.[1] The enthalpy

of fusion is also reported as 9.87 kJ/mol.[1]

Experimental Protocols
Differential Scanning Calorimetry (DSC) Protocol
Objective: To determine the melting point and enthalpy of fusion of cyclooctadecane.

Instrumentation: A calibrated differential scanning calorimeter.

Materials:

Cyclooctadecane (high purity)

Aluminum DSC pans and lids

An empty, hermetically sealed aluminum pan as a reference

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C296184&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C296184&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C296184&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C296184&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C296184&Mask=4
https://www.benchchem.com/product/b14757594/docs?utm_src=pdf-body#thermal-analysis-of-cyclooctadecane-using-dsc-and-tga-an-application-note
https://www.benchchem.com/product/b14757594/docs?utm_src=pdf-body#thermal-analysis-of-cyclooctadecane-using-dsc-and-tga-an-application-note
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14757594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Accurately weigh 3-5 mg of cyclooctadecane into a standard

aluminum DSC pan.

Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.

Reference Pan: Prepare an empty, hermetically sealed aluminum pan to be used as the

reference.

Instrument Setup:

Place the sample pan and the reference pan into the DSC cell.

Purge the cell with a dry, inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

Thermal Program:

Equilibrate the sample at 25 °C.

Ramp the temperature from 25 °C to 100 °C at a heating rate of 10 °C/min.

Hold at 100 °C for 2 minutes to ensure complete melting.

Cool the sample from 100 °C to 25 °C at a cooling rate of 10 °C/min to observe

crystallization.

Data Analysis:

Determine the onset temperature and the peak temperature of the endothermic melting

peak from the heating curve.

Calculate the enthalpy of fusion (in J/g) by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) Protocol
Objective: To evaluate the thermal stability and decomposition profile of cyclooctadecane.

Instrumentation: A calibrated thermogravimetric analyzer.

Materials:
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Cyclooctadecane (high purity)

TGA sample pans (e.g., alumina or platinum)

Procedure:

Sample Preparation: Place 5-10 mg of cyclooctadecane into a TGA sample pan.

Instrument Setup:

Place the sample pan onto the TGA balance.

Purge the furnace with a dry, inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50

mL/min) to prevent oxidative decomposition.

Thermal Program:

Equilibrate the sample at 30 °C.

Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

Data Analysis:

Record the mass of the sample as a function of temperature.

Determine the onset temperature of decomposition, which is the temperature at which

significant mass loss begins.

Analyze the TGA curve to identify the temperature ranges of different decomposition steps

and the percentage of mass loss at each step.

The derivative of the TGA curve (DTG curve) can be used to determine the temperatures

of the maximum rates of decomposition.

Visualizations
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Sample Preparation

DSC Analysis TGA Analysis

Data Interpretation

Weigh Cyclooctadecane (3-5 mg for DSC, 5-10 mg for TGA)

Encapsulate in DSC/TGA Pan

Load Sample and Reference into DSC Load Sample into TGA

Run Thermal Program (e.g., 25-100°C at 10°C/min)

Analyze DSC Thermogram

Melting Point & Enthalpy of Fusion

Run Thermal Program (e.g., 30-600°C at 10°C/min)

Analyze TGA Curve

Thermal Stability & Decomposition Profile

Click to download full resolution via product page

Caption: Experimental Workflow for Thermal Analysis of Cyclooctadecane.
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Physical States of Cyclooctadecane

Thermal Events

Solid State

Melting (Endothermic)

 Heat Input (DSC)

Liquid State

Decomposition (Endothermic)

 Further Heating (TGA)

Gaseous Decomposition Products
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Caption: Relationship between Thermal Events and Physical States of Cyclooctadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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